Cas no 98-37-3 (3-Amino-4-hydroxybenzenesulfonic acid)

3-Amino-4-hydroxybenzenesulfonic acid Properties

Names and Identifiers

• 3-Amino-4-hydroxybenzenesulfonic acid
• APS
• 2-aminophenol 4-sulfonic acid
• 2-Aminophenol-4-Sulfonic Acid
• 3-Amino-4-hydroxybenzenesulfonic Acid Hydrate
• 3-Amino-4-hydroxybenzenesulfonic acid semihydrate
• 2-Aminophenol-4-sulfonic Acid Hydrate
• AluMinuM solution
• 4-Hydroxymetanilic Acid Hydrate
• AC-10750
• CCRIS 4584
• AKOS003620534
• 2-Hydroxy-5-sulfoaniline
• 98-37-3
• Amino-1-phenol-4-sulfonic acid, 2-
• UNII-4WE7CX7RD5
• 1-Phenol-4-sulfonic acid, 2-amino
• EC 202-662-8
• NS00002269
• Benzenesulfonic acid, 3-amino-4-hydroxy-
• SCHEMBL156846
• 4-Hydroxy-3-aminobenzenesulfonic acid
• DTXSID5024500
• NCGC00091448-02
• NCGC00258597-01
• 3-AMINO-4-HYDROXYBENZENE SULFONIC ACID
• InChI=1/C6H7NO4S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3,8H,7H2,(H,9,10,11
• 2-Amino-1-phenol-4-sulphonic acid
• Tox21_201044
• DTXCID404500
• CHEMBL1455467
• 3-amino-4-hydroxybenzene-1-sulfonic acid
• 1-AMINO-2-HYDROXY-5-BENZENESULFONIC ACID
• CAS-98-37-3
• 3-Amino-4-hydroxybenzenesulfonicacid
• NSC-1491
• W-100082
• 3-Amino-4-hydroxybenzenesulphonic acid
• E70308
• EN300-126715
• 2-Amino-4-sulfophenol
• NCGC00091448-01
• AI3-14898
• Benzenesulphonic acid, 3-amino-4-hydroxy-
• FT-0611261
• 4WE7CX7RD5
• 3-Amino-4-hydroxybenzenesulfonic acid, technical, >=95% (T)
• Metanilic acid, 4-hydroxy-
• A845851
• 4-Hydroxymetanilic acid
• 3-amino-4-hydroxy-benzenesulfonic acid
• ?2-Aminophenol-4-sulfonic acid
• NSC1491
• BENZENESULFONIC ACID,3-AMINO,4-HYDROXY 2-AMINO,4-SULFOPHENOL
• 2-amino-9-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-purin-6-one
• EINECS 202-662-8
• Q20059738
• o-Aminophenol-p-sulfonic acid
• 2-Amino-1-phenol-4-sulfonic acid
• NSC 1491
• 1-Hydroxy-2-aminobenzene-4-sulfonic acid
• LS-13127
• A0399
• 2-Aminophenol-4-sulphonicacid
• 3-Amino-4-hydroxybenzenesulfonic acid, 98%
• Metanilic acid, 4hydroxy (8CI)
• oAminophenolpsulfonic acid
• 3-AMINO-4-HYDROXY BENZENESULFONIC ACID
• BENZENESULFONIC ACID,3-AMINO,4-HYDROXY 2-AMINO,4-SULFOPHENOL
• ORTHO-AMINO-PHENOL-PARA-SULFONIC ACID
• orthoAminophenolparasulfonic acid
• 3Amino4hydroxy benzenesulfonic acid
• ALBB-025872
• Benzenesulfonic acid, 3amino4hydroxy
• 3-AMINO-4-HYDROXY SULFONIC ACID
• 2Aminophenol4sulphonic acid
• 3Amino4hydroxybenzenesulphonic acid
• 2Hydroxy5sulfoaniline
• 2Amino1phenol4sulfonic acid
• aniline, 2-hydroxy-5-sulpho-
• benzenesulfonic acid, 3-amino-4-hydroxy-, semihydrate
• Metanilic acid, 4hydroxy
• 2Amino4sulfophenol
• 1Amino2hydroxy5benzenesulfonic acid
• AG-690/12764372
• 4Hydroxymetanilic acid
• 2Aminophenol4sulfonic acid
• 4Hydroxy3aminobenzenesulfonic acid
• 2-aminophenol-4-sulphonic acid
• +Expand

• MDL： MFCD00007696
• InChIKey： ULUIMLJNTCECJU-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO4S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3,8H,7H2,(H,9,10,11)
• SMILES： C1=CC(=C(C=C1S(=O)(=O)O)N)O

Computed Properties

• Exact Mass: 189.01000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.01
• Heavy Atom Count: 12
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 1.88310
• PSA: 109.00000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 21.5 ºC
• Boiling Point: °Cat760mmHg
• Melting Point: ≥300 °C (lit.)
• Flash Point: °C
• Color/Form: Colorless to grayish brown rhombohedral crystals.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids and strong bases.
• Solubility: Soluble in hot water, easily soluble in alkali solution.
• Density: 1.5149 (rough estimate)

3-Amino-4-hydroxybenzenesulfonic acid Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2585 8/PG 3
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：warning
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

3-Amino-4-hydroxybenzenesulfonic acid Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt